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Compound of Interest

Compound Name: 4-Bromothiophene-2-carbonitrile

Cat. No.: B101668 Get Quote

Application Notes and Protocols for 4-
Bromothiophene-2-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety information, hazard classifications, and experimental

protocols for the versatile synthetic building block, 4-Bromothiophene-2-carbonitrile. The

information is intended to guide researchers in its safe handling, storage, and application in

synthetic chemistry, particularly in the context of drug discovery and materials science.

Safety Data and Hazard Information
4-Bromothiophene-2-carbonitrile is a hazardous substance that requires careful handling in

a laboratory setting. The following tables summarize its key identifiers and GHS classification.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 4-bromothiophene-2-carbonitrile

Synonyms 4-Bromo-2-cyanothiophene

CAS Number 18791-99-6[1]

Molecular Formula C₅H₂BrNS[1]

Molecular Weight 188.05 g/mol [1]

Physical Form Solid[2]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[3]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[3]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[3]

Hazard Pictograms:

alt text

alt text

Signal Word: Danger[2][3]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the Safety Data Sheet. Key

precautions include:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromothiophene-2-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromothiophene-2-carbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromothiophene-2-carbonitrile
https://www.organic-chemistry.org/namedreactions/gewald-reaction.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270011/
https://www.organic-chemistry.org/namedreactions/gewald-reaction.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270011/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

Experimental Protocols
4-Bromothiophene-2-carbonitrile is a valuable intermediate for the synthesis of a variety of

heterocyclic compounds. Its bromine and nitrile functionalities allow for diverse chemical

transformations.

Synthesis of 4-Bromothiophene-2-carbonitrile
A common synthetic route to 4-Bromothiophene-2-carbonitrile involves the dehydration of

the corresponding oxime.

Reaction Scheme:
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Synthesis of 4-Bromothiophene-2-carbonitrile

4-Bromothiophene-2-carboxaldehyde

Oxime Intermediate
Hydroxylamine Hydrochloride,

Pyridine

4-Bromothiophene-2-carbonitrile

Acetic Anhydride

Suzuki-Miyaura Coupling Workflow

4-Bromothiophene-2-carbonitrile

4-Arylthiophene-2-carbonitrile

Arylboronic Acid/Ester

Pd(0) Catalyst
(e.g., Pd(PPh₃)₄)

Base
(e.g., K₃PO₄)

Solvent
(e.g., Toluene/Water)

Aqueous Workup
& Extraction Column Chromatography Purified Product
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Thienopyrimidine Synthesis Pathway

4-Bromothiophene-2-carbonitrile

2-Amino-4-bromothiophene
-3-carboxamide/carbonitrile

e.g., SnCl₂/HCl or catalytic hydrogenation
followed by hydrolysis of nitrile

Reduction/Amination

Thieno[3,2-d]pyrimidine derivative

Cyclizing agent

Cyclization
(e.g., with formic acid or formamide)
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Drug Discovery Potential

4-Bromothiophene-2-carbonitrile

Chemical Synthesis
(e.g., Suzuki, Amidation)

Library of Thiophene Derivatives

Biological Screening

Antimicrobial Activity Anticancer Activity
(e.g., Kinase Inhibition) Other Bioactivities

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Bromothiophene-2-carbonitrile safety data sheet
(SDS) and hazard information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101668#4-bromothiophene-2-carbonitrile-safety-
data-sheet-sds-and-hazard-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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